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Compound of Interest

Compound Name: COLLODION

Cat. No.: B3344781

For Researchers, Scientists, and Drug Development Professionals

Flexible Collodion USP is a versatile excipient and topical vehicle, prized for its film-forming
ability. This guide provides an in-depth analysis of its core physicochemical properties, offering
critical data and methodologies essential for formulation development, quality control, and

regulatory compliance.

Composition and Formulation

Flexible Collodion USP is a precisely formulated solution designed to leave a pliable,
protective film upon application. Its constituents work in synergy to achieve its characteristic
properties. The typical composition, as defined by the United States Pharmacopeia (USP),
consists of pyroxylin (a form of nitrocellulose) dissolved in a volatile solvent system of ether and
alcohol, with the addition of camphor and castor oil to impart flexibility.[1] A common formulation
involves dissolving 4 grams of nitrocellulose in a 100 mL mixture of 75 mL of ether and 25 mL
of ethanol, with the addition of 2% camphor and 3% castor oil by weight.[1]

The formulation process is a straightforward dissolution, as outlined below.
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Figure 1: Formulation workflow for Flexible Collodion USP.

Physicochemical Properties

The key physicochemical properties of Flexible Collodion USP are summarized in the tables
below. These parameters are critical for ensuring product quality, performance, and stability.

General Properties
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Property Specification
Clear or slightly opalescent, viscous liquid.
Appearance .
Colorless to slightly yellow.[2][3]
Odor Characteristic odor of ether and camphor.[3]
Immiscible with water.[2] Upon mixing with an
Solubility equal volume of water, it yields a viscid, stringy

mass of pyroxylin.[4]

Physical and Chemical Constants

Parameter

Value/Range

Specific Gravity

0.770 — 0.790[2][4][5]

Alcohol Content (C2HsOH)

21.0% — 25.0%[4][5]

Pyroxylin Content

Not less than 5.0% by weight (for Collodion
USP)[6]

A qualitative description is "syrupy" or "viscous".

Viscosity [2][3] One source cites a viscosity of 84 cps for
a specific formulation.[7]
- ) Approximately 34-38°C (largely dependent on
Boiling Point
the ether component)[8]
Flash Point Below -18°C[9]

Experimental Protocols

Accurate and reproducible analytical methods are paramount for the quality control of Flexible

Collodion USP. The following are summaries of key experimental protocols, largely based on

USP monograph procedures.

Identification

o Test A: When exposed to air in a thin layer, it leaves a transparent, tenacious film. The film

has a distinct odor of camphor and burns rapidly with a yellow flame.[4]

© 2025 BenchChem. All rights reserved.

3/7 Tech Support


https://www.pccarx.com/products/FLEXIBLECOLLODIONUSP/50-1360/APIS-EXCIPIENTS
https://www.medisca.com/products/flexible-collodion-usp
https://www.medisca.com/products/flexible-collodion-usp
https://www.pccarx.com/products/FLEXIBLECOLLODIONUSP/50-1360/APIS-EXCIPIENTS
https://www.drugfuture.com/pharmacopoeia/usp32/pub/data/v32270/usp32nf27s0_m20020.html
https://www.pccarx.com/products/FLEXIBLECOLLODIONUSP/50-1360/APIS-EXCIPIENTS
https://www.drugfuture.com/pharmacopoeia/usp32/pub/data/v32270/usp32nf27s0_m20020.html
https://www.spectrumchemical.com/flexible-collodion-usp-co125
https://www.drugfuture.com/pharmacopoeia/usp32/pub/data/v32270/usp32nf27s0_m20020.html
https://www.spectrumchemical.com/flexible-collodion-usp-co125
https://www.drugfuture.com/pharmacopoeia/usp32/pub/data/v32270/usp32nf27s0_m20010.html
https://www.pccarx.com/products/FLEXIBLECOLLODIONUSP/50-1360/APIS-EXCIPIENTS
https://www.medisca.com/products/flexible-collodion-usp
https://patents.google.com/patent/US4681635A/en
https://employees.delta.edu/facilities/_safety-data-sheets/_archive/collodion-flexible-usp-j-t-baker.pdf
https://www.pentachemicals.eu/data/Bezpecnostni_listy/en/Collodion%20flexible%20USP%2032_0783_6.0.pdf
https://www.benchchem.com/product/b3344781?utm_src=pdf-body
https://www.drugfuture.com/pharmacopoeia/usp32/pub/data/v32270/usp32nf27s0_m20020.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3344781?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

» Test B: When mixed with an equal volume of water, it yields a viscid, stringy mass of
pyroxylin.[4]

Specific Gravity

The specific gravity is determined using a pycnometer or a suitable density meter at 25°C, as
per USP general chapter <841>.

Alcohol Content

The alcohol content is determined by gas chromatography. A sample of the collodion is diluted
with a suitable solvent, and an internal standard is added. The ratio of the peak area of the
alcohol to the internal standard is compared to that of a series of calibration standards.

Alcohol Content Determination Workflow
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Figure 2: Workflow for the determination of alcohol content.

Pyroxylin Content Assay (for Collodion USP)

This gravimetric method can be adapted for the determination of pyroxylin in Flexible
Collodion.

Accurately weigh approximately 10 mL of the collodion in a tared, stoppered flask.

Add 10 mL of water dropwise with constant stirring.

Evaporate the mixture on a steam bath.

Dry the residue at 105°C for 4 hours.

The weight of the remaining pyroxylin is determined.[6]

Film Properties and Stability

The primary function of Flexible Collodion USP is to form a protective film. The inclusion of
camphor and castor oil is crucial for the film's flexibility, preventing it from becoming brittle and
cracking.[1] The film is tenacious and provides an occlusive barrier.

Flexible Collodion USP is highly flammable due to its ether and alcohol content and should be
stored in tight containers at a temperature not exceeding 30°C, away from sources of ignition.
[4] The high volatility of the solvents can lead to an increase in the concentration of the non-
volatile components over time if not stored properly, which can affect its viscosity and film-
forming properties. Stability studies should focus on the maintenance of the solvent ratio, the
integrity of the film formed, and the preservation of its physical appearance.

Logical Relationship of Components to Film
Properties

The final properties of the film are a direct consequence of the interplay between the
components of Flexible Collodion USP.
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Figure 3: Influence of components on final film properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Available at: [https://www.benchchem.com/product/b3344781#physicochemical-properties-
of-flexible-collodion-usp]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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